9-Amino-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester

• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• IUPAC Name: methyl 9-aminobicyclo[3.3.1]nonane-3-carboxylate
• InChI: InChI=1S/C11H19NO2/c1-14-11(13)9-5-7-3-2-4-8(6-9)10(7)12/h7-10H,2-6,12H2,1H3
• InChI Key: DGCODGRECYELGA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC2CCCC(C1)C2N

Description

9-Amino-bicyclo[3.3.1]nonane-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H19NO2 and its molecular weight is 197.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product of Example 7A (2.03 g, 10.38 mmol) was stirred at room temperature in the presence of ammonium acetate (8 g, 103.8 mmol) and NaBH3CN (3.3 g, 51.9 mmol) in methanol (30 mL) for twelve hours at 23° C. The solvent was then evaporated and the residue was dissolved in dichloromethane; washed with water, NaHCO3 solution, and brine; and dried (Na2SO4). After filtration and evaporation of the solvent, the amine was used without further purification.